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Compound of Interest

Compound Name: Guaiacol-d4

Cat. No.: B1147744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data, handling

procedures, and biological significance of Guaiacol-d4. The information is intended to equip

researchers, scientists, and drug development professionals with the necessary knowledge for

the safe and effective use of this deuterated compound in a laboratory setting.

Introduction to Guaiacol-d4
Guaiacol-d4 is the deuterated form of Guaiacol, a naturally occurring organic compound with

the chemical formula C₇H₄D₄O₂. Guaiacol itself is a phenolic compound found in wood

creosote and is used in the synthesis of various flavorants and fragrances. The substitution of

four hydrogen atoms with deuterium, a stable isotope of hydrogen, makes Guaiacol-d4 a

valuable tool in various research applications, particularly as an internal standard in mass

spectrometry-based studies for quantifying Guaiacol in biological samples. Deuteration can

also influence the pharmacokinetic and metabolic profiles of drugs, a factor of consideration in

drug development.[1]

Safety Data Sheet (SDS) and Hazard Identification
While a specific Safety Data Sheet (SDS) for Guaiacol-d4 is not readily available, the safety

profile is expected to be very similar to that of its non-deuterated counterpart, Guaiacol. The

following information is derived from the SDS of Guaiacol and should be considered as the

primary safety guidance.
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GHS Classification:

Acute Toxicity, Oral (Category 4)[1][2][3]

Skin Irritation (Category 2)[1][2][3]

Serious Eye Irritation (Category 2A)[1][2][3]

Hazardous to the aquatic environment, acute hazard (Category 3)[2][3]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H402: Harmful to aquatic life.[2][3]

Precautionary Statements (P-Statements):

P264: Wash skin thoroughly after handling.[1][2][3]

P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves/ eye protection/ face protection.[2][3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P337 + P313: If eye irritation persists: Get medical advice/ attention.[2]

P501: Dispose of contents/ container to an approved waste disposal plant.[2][3]

Physical and Chemical Properties
The physical and chemical properties of Guaiacol-d4 are expected to be nearly identical to

Guaiacol, with a slight increase in molecular weight due to the deuterium atoms.

Property Value

Appearance
Colorless to yellowish liquid or crystalline

solid[4]

Molecular Formula C₇H₄D₄O₂

Molecular Weight ~128.18 g/mol

Boiling Point 205 °C (for Guaiacol)[5]

Melting Point 27-29 °C (for Guaiacol)[5]

Flash Point 82 °C (179.6 °F) (for Guaiacol)[5]

Vapor Pressure 0.11 mmHg @ 25 °C (for Guaiacol)[5][6]

Specific Gravity 1.120 (for Guaiacol)[5]

Solubility
Slightly soluble in water; soluble in ethanol,

ether, and chloroform (for Guaiacol)

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of Guaiacol-d4
and to ensure the safety of laboratory personnel.

General Handling Procedures for Deuterated
Compounds
While deuterated compounds are stable and non-radioactive, their chemical stability is

influenced by the same environmental factors as their non-deuterated counterparts:
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temperature, light, and humidity.[7] Adherence to proper storage conditions is crucial to prevent

degradation and maintain isotopic enrichment.[7]

Preventing H/D Exchange: The primary concern when handling deuterated compounds is the

potential for hydrogen-deuterium (H/D) exchange with atmospheric moisture. This can alter

the isotopic purity of the compound. Therefore, it is essential to handle Guaiacol-d4 in a dry,

inert atmosphere (e.g., under nitrogen or argon) whenever possible.[8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[2]

Ventilation: Handle Guaiacol-d4 in a well-ventilated area, preferably in a chemical fume

hood, to minimize inhalation exposure.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, follow the first-

aid measures outlined in the SDS.[2]

Hygroscopic Nature: Many deuterated compounds are hygroscopic and readily absorb

moisture. Use dry glassware and handle in a dry atmosphere to minimize water

contamination.

Storage Recommendations
Temperature: Store Guaiacol-d4 in a cool, dry, and well-ventilated place.[5] For long-term

storage, refrigeration (2-8 °C) is generally recommended for many deuterated compounds.[9]

Always refer to the manufacturer's specific storage instructions.

Light: Guaiacol is sensitive to light and air.[4] Store Guaiacol-d4 in a light-resistant

container, such as an amber vial, to prevent degradation.[5][7]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[5][10]

Container: Keep the container tightly sealed to prevent contamination and moisture

absorption.[2][5]

Toxicological Information
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The toxicological data for Guaiacol is summarized below. It is important to note that while the

deuterated form is expected to have a similar toxicological profile, specific studies on

Guaiacol-d4 may not be available.

Toxicity Endpoint Species Route Value

LD50 Rat Oral 725 mg/kg[10]

LD50 Rabbit Dermal 4600 mg/kg[6]

LDLo Human Oral 43 mg/kg[6]

Skin Irritation Rabbit - Irritating[10]

Eye Irritation Rabbit - Irritating[10]

A study on the acute toxicity of guaiacol administered subcutaneously in mice concluded that it

is an extremely toxic product, with higher doses leading to lethal effects.[11][12] Necropsy

revealed hepatic and renal necrosis, pulmonary edema, and hemorrhages.[11][12]

Experimental Protocols
While specific experimental protocols for the synthesis of Guaiacol-d4 are not detailed in the

provided search results, the general synthesis of Guaiacol can serve as a basis. The most

common methods for synthesizing Guaiacol are the o-nitrochlorobenzene method and the

catechol method.[13][14] The catechol method is generally preferred as it is a cleaner process.

[13][14]

General Purification Method for Guaiacol (Adaptable for
Guaiacol-d4)
A common method for purifying the primary product of Guaiacol synthesis involves melt

crystallization.[13][14]

The crude Guaiacol product is heated until it is completely molten.

The molten product is then slowly cooled to induce crystallization.

The high-purity Guaiacol crystallizes, leaving impurities in the mother liquor.
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The mother liquor is separated, and the process can be repeated to achieve higher purity.

For mother liquor with a lower purity of Guaiacol, vacuum distillation can be used to enrich

the Guaiacol content before further crystallization.[13][14]

Biological Activity and Signaling Pathways
Guaiacol exhibits anti-inflammatory properties by inhibiting the expression of cyclooxygenase-2

(COX-2) and the activation of nuclear factor-kappa B (NF-κB) stimulated by lipopolysaccharide

(LPS).

Below is a diagram illustrating the inhibitory effect of Guaiacol on the LPS-induced

inflammatory signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by Guaiacol-d4.

Conclusion
Guaiacol-d4 is a valuable tool for researchers, particularly in the fields of drug metabolism and

pharmacokinetics. While its safety profile is expected to be similar to that of Guaiacol, the

specific handling precautions for deuterated compounds, such as the prevention of H/D

exchange, must be observed. By following the guidelines outlined in this technical guide,

researchers can safely and effectively utilize Guaiacol-d4 in their studies. It is imperative to

always consult the manufacturer's specific safety data sheet and handling recommendations

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. uprm.edu [uprm.edu]

3. edvotek.com [edvotek.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://patents.google.com/patent/CN107266294A/en
https://patents.google.com/patent/CN107266294B/en
https://www.benchchem.com/product/b1147744?utm_src=pdf-body
https://www.benchchem.com/product/b1147744?utm_src=pdf-body
https://www.benchchem.com/product/b1147744?utm_src=pdf-body
https://www.benchchem.com/product/b1147744?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1136
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. spectrumchemical.com [spectrumchemical.com]

5. fishersci.com [fishersci.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. benchchem.com [benchchem.com]

8. chromservis.eu [chromservis.eu]

9. benchchem.com [benchchem.com]

10. cdhfinechemical.com [cdhfinechemical.com]

11. Acute toxicity of guaiacol administered subcutaneously in the mouse - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. CN107266294A - A kind of purification process of the guaiacol first product synthesized
for catechol with methanol oxidation - Google Patents [patents.google.com]

14. CN107266294B - A kind of purification method of guaiacol primary product for catalytic
synthesis of catechol and methanol - Google Patents [patents.google.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Guaiacol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147744#safety-data-sheet-and-handling-of-
guaiacol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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